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Compound of Interest

Compound Name: AR-08

Cat. No.: B1663826 Get Quote

For researchers, scientists, and drug development professionals handling the investigational

compound AR-08, proper disposal is a critical component of laboratory safety and

environmental responsibility. While a specific Safety Data Sheet (SDS) for AR-08 (CAS

Number: 226081-74-9) is not publicly available, its classification as an alpha-2 adrenergic

receptor agonist necessitates that it be treated as a potentially hazardous chemical. The

following procedures provide a step-by-step guide for its safe handling and disposal.

Chemical Identification and Properties
A summary of the known quantitative data for AR-08 is presented below.

Identifier Value

Chemical Name
4-(1H-Imidazo[4,5-b]pyrazin-6-yl)-3-

methylbenzonitrile

CAS Number 226081-74-9[1]

Molecular Formula C12H12N6[1]

Molecular Weight 240.27 g/mol [1]

Class Alpha-2 Adrenergic Receptor Agonist[1]
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Experimental Protocols: Standard Disposal
Procedure
In the absence of a specific Safety Data Sheet, AR-08 must be managed as a hazardous

waste. The following protocol is based on general best practices for the disposal of research

chemicals and pharmaceutical compounds.

Step 1: Personal Protective Equipment (PPE) Before handling AR-08, ensure appropriate PPE

is worn, including:

Safety goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Step 2: Waste Segregation and Collection

Solid Waste: Collect any solid AR-08 waste, including contaminated consumables (e.g.,

weigh boats, pipette tips, gloves), in a designated, leak-proof hazardous waste container.

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "4-(1H-Imidazo[4,5-b]pyrazin-6-yl)-3-methylbenzonitrile" and CAS number "226081-

74-9".

Liquid Waste: Collect solutions containing AR-08 in a separate, compatible, and clearly

labeled hazardous waste container. Do not mix with other solvent waste streams unless

compatibility has been confirmed. The container should be kept closed when not in use.

Sharps Waste: Any sharps (e.g., needles, razor blades) contaminated with AR-08 must be

disposed of in a designated sharps container that is puncture-resistant and leak-proof.[2]

Step 3: Storage of Hazardous Waste

Store hazardous waste containers in a designated, well-ventilated area, away from

incompatible materials.

Ensure the storage area is secure and accessible only to authorized personnel.
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Step 4: Disposal

Do not dispose of AR-08 down the drain or in regular trash.

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor. Follow all

institutional, local, state, and federal regulations for hazardous waste disposal.

For unused or expired pharmaceutical-grade AR-08, consider utilizing a drug take-back

program if available.

Mandatory Visualization
The following diagram illustrates the logical workflow for the proper disposal of AR-08.
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AR-08 Disposal Workflow

This procedural guidance is intended to ensure the safe and compliant disposal of AR-08.

Always consult your institution's specific safety protocols and your Environmental Health and

Safety office for further information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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